Cas no 35141-36-7 (N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol)

• Product Name: N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol
• CAS No: 35141-36-7
• MF: C₉H₂₄ClNO₃Si
• MW: 257.830263137817
• MDL: MFCD00054225
• CID: 315006
• PubChem ID: 125307966
• Update Time: 2025-10-19

N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-3-(trimethoxysilyl)-, chloride (1:1)
• N-Trimethoxysilylpropyl-N,N,N-Trimethyl Ammonium Chloride
• trimethyl(3-trimethoxysilylpropyl)azanium,chloride
• EINECS 252-393-5
• TriMethyl[3-(triMethoxysilyl)propyl]aMMoniuM Chloride
• n,n,n-trimethyl-3-(trimethoxysilyl)propan-1-aminium chloride
• N-TRIMETHOXYSILYLPROPYL-N,N,N-TRIMETHYLAMMONIUM CHLORIDE
• 1-Propanaminium, N,N,N-trimethyl-3-(trimethoxysilyl)-, chloride
• N-[3-(Trimethoxysilyl)propyl]-
• Trimethyl-3-(trimethoxysilyl)propylammonium chloride
• 1-Propanaminium, N,N,N-trimethyl-3-(trimethoxysilyl)-, chloride (1:1)
• (3-Trimethoxysilylpropyl)trimethylammonium chloride
• Tri
• N-Trimethoxysilylpropyl-N,N,N-trimethylammonium chloride 50% in Methanol
• n-trimethoxysilylpropyl-n,n,n-trimethylammonium
• Trimethyl-(3-(trimethoxysilyl)propyl)ammonium
• MFCD00054225
• trimethyl(3-trimethoxysilylpropyl)azanium;chloride
• SCHEMBL120655
• AKOS015961045
• N-[3-(Trimethoxysilyl)Propyl]-N,N,N-Trimethylammonium Chloride, 50% In Methanol
• FT-0629607
• 35141-36-7
• S18450
• N-(3-Trimethoxysilylpropyl)-N,N,N-trimethylammonium chloride
• 3-(Trimethoxysilyl)propyl-N,N,N-trimethylammonium-15N chloride, 98 atom % 15N, 97% (CP)
• DTXSID20872847
• Trimethyl[3-(trimethoxysilyl)propyl]ammonium Chloride (ca. 50% in Methanol)
• N-Trimethoxysilylpropyl-N,N,N-trimethylammonium chloride, 50% in methanol
• N-(Trimethoxysilylpropyl)Trimethylammonium Chloride, 50% In Meth
• NS00054930
• N-(3-Trimethoxysilylpropyl)trimethylammonium chloride
• trimethyl[3-(trimethoxysilyl)propyl]azanium chloride
• T2796
• N-Trimethoxysilylpropyl-N,N,N-Trimethylammoniumchloride,50%Inmethanol
• NtriMethoxysilylpropyln,n,ntriMethylaMMoniuMchloride50% in Methanol
• Trimethyl[3-(trimethoxysilyl)propyl]ammonium Chloride, (ca. 50 Percent in Methanol)
• FYZFRYWTMMVDLR-UHFFFAOYSA-M
• N-[(3-Trimethoxysilyl)-propyl]-N,N,N-trimethylammonium chloride
• n-trimethoxysilylpropyl-n,n,n-trimethylammoniumchloride
• N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol

• MDL： MFCD00054225
• Inchi： 1S/C9H24NO3Si.ClH/c1-10(2,3)8-7-9-14(11-4,12-5)13-6;/h7-9H2,1-6H3;1H/q+1;/p-1
• InChI Key： FYZFRYWTMMVDLR-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](CCC[N+](C)(C)C)(OC)(OC)OC

Computed Properties

• Exact Mass: 257.12100
• Monoisotopic Mass: 257.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Transparent to straw liquid with amine (ammonia like) odor
• Density: 0.927
• Melting Point: <0°C
• Boiling Point: 68°C
• Flash Point: 11°C
• Refractive Index: 1.3966
• PSA: 27.69000
• LogP: -2.03520
• Sensitiveness: Hygroscopic

N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H303-H315-H319-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN1992
• Hazard Category Code： 11-23/24/25-36/37/38-20/21/22-51/53-39/23/24/25
• Safety Instruction： 7-16-36/37/39-45-36-26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol

N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol and Its Applications in Modern Chemical Biology

The compound with the CAS number 35141-36-7, specifically named as N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol, represents a fascinating intersection of organic chemistry and advanced material science. This organosilane derivative has garnered significant attention in recent years due to its versatile applications, particularly in the realms of surface modification, drug delivery systems, and biomedical materials. The unique structural features of this compound, characterized by a trimethoxysilyl group and a trimethylammonium cation, make it an invaluable reagent for various synthetic and functional applications.

In recent years, the field of chemical biology has witnessed remarkable advancements, largely driven by the development of innovative materials that can interact with biological systems at a molecular level. One of the most compelling applications of N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol is in the realm of surface engineering. The trimethoxysilyl group (Si(OCH₃)₃) allows for covalent bonding with hydroxyl-containing surfaces, such as glass, silica, and even certain polymers. This property has been exploited to develop highly efficient biosensors and microfluidic devices where precise surface modifications are crucial for optimal performance.

Moreover, the trimethylammonium chloride moiety (N(CH₃)₃⁺Cl⁻) endows the compound with cationic characteristics, making it particularly useful in interactions with negatively charged biological molecules. This has opened up new avenues for drug delivery systems, where the compound can be employed to enhance the stability and bioavailability of therapeutic agents. For instance, recent studies have demonstrated its potential in formulating non-viral gene delivery vectors that can efficiently transfect mammalian cells without causing significant toxicity.

The methanol solvent component in the product formulation (50% in Methanol) further enhances its utility by providing a medium that is both polar and capable of dissolving a wide range of organic compounds. This solubility profile is particularly advantageous when preparing complex formulations that require precise control over concentrations and reactivity. In pharmaceutical research, this compound has been utilized to synthesize novel polymers that exhibit controlled release properties, which are essential for developing sustained-release drug formulations.

Recent breakthroughs in nanotechnology have also highlighted the significance of N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol in fabricating nanostructured materials. Researchers have leveraged its silanization properties to create ordered mesoporous materials that can serve as scaffolds for cell culture and tissue engineering applications. These materials exhibit exceptional biocompatibility and surface area-to-volume ratios, making them ideal for regenerative medicine research.

In addition to its role in material science, this compound has found applications in analytical chemistry. Its ability to modify surfaces for chromatography and mass spectrometry has led to improved detection and separation techniques for complex biomolecules. For example, derivatization of silica-based columns with this organosilane has enhanced their selectivity for polar analytes, thereby improving the resolution of proteomics studies.

The growing interest in green chemistry principles has also spurred research into more sustainable methods of producing and utilizing N-Trimethoxysilylpropyl-N,N,N-trimethylammonium Chloride, 50% in Methanol. Efforts are underway to develop catalytic processes that minimize waste and reduce energy consumption during synthesis. Such advancements not only align with environmental regulations but also make these materials more economically viable for large-scale applications.

Looking ahead, the potential applications of this compound are vast and continue to expand as new research emerges. Its unique combination of chemical properties makes it a cornerstone material in both academic research and industrial development. As scientists delve deeper into understanding its capabilities, we can expect even more innovative uses to emerge, further solidifying its importance in modern chemical biology.